Cas no 1353218-55-9 (N-6-Hydroxy-5-(hydroxymethyl)hexyldocosanamide)

• Product Name: N-6-Hydroxy-5-(hydroxymethyl)hexyldocosanamide
• CAS No: 1353218-55-9
• MF: C₂₉H₅₉NO₃
• MW: 469.783669710159
• CID: 5159496
• Update Time: 2025-05-20

N-6-Hydroxy-5-(hydroxymethyl)hexyldocosanamide Chemical and Physical Properties

Names and Identifiers

• Docosanamide, N-[6-hydroxy-5-(hydroxymethyl)hexyl]-
• N-6-Hydroxy-5-(hydroxymethyl)hexyldocosanamide

• Inchi： 1S/C29H59NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-24-29(33)30-25-22-21-23-28(26-31)27-32/h28,31-32H,2-27H2,1H3,(H,30,33)
• InChI Key： JIYKXLVAQGQHCP-UHFFFAOYSA-N
• SMILES： C(NCCCCC(CO)CO)(=O)CCCCCCCCCCCCCCCCCCCCC

Additional information on N-6-Hydroxy-5-(hydroxymethyl)hexyldocosanamide

N-6-Hydroxy-5-(hydroxymethyl)hexyldocosanamide: A Comprehensive Overview

The compound with CAS No. 1353218-55-9, commonly referred to as N-6-Hydroxy-5-(hydroxymethyl)hexyldocosanamide, is a specialized chemical entity that has garnered attention in various scientific and industrial domains. This compound is a derivative of docosanamide, featuring a hydroxyl group at the 6th position and a hydroxymethyl group at the 5th position of the hexyl chain. Its unique structure endows it with distinctive chemical properties, making it a subject of interest in research and development.

Recent studies have highlighted the potential of N-6-Hydroxy-5-(hydroxymethyl)hexyldocosanamide in the field of biotechnology. Researchers have explored its role as a bioactive agent in drug delivery systems, where its amphiphilic nature facilitates the encapsulation and targeted release of therapeutic molecules. This property is particularly valuable in the development of nanomedicine, where precise drug delivery is crucial for minimizing side effects and enhancing treatment efficacy.

In addition to its biomedical applications, N-6-Hydroxy-5-(hydroxymethyl)hexyldocosanamide has shown promise in materials science. Its ability to form stable self-assembled structures has led to its investigation as a component in advanced polymer systems. These systems are being studied for their potential use in creating biodegradable plastics, which could address the growing environmental concerns associated with conventional plastics.

The synthesis of N-6-Hydroxy-5-(hydroxymethyl)hexyldocosanamide involves a multi-step process that combines organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled more efficient and sustainable production methods, reducing the environmental footprint of its manufacturing process. This aligns with the global trend toward greener chemical processes and circular economy principles.

Furthermore, N-6-Hydroxy-5-(hydroxymethyl)hexyldocosanamide has been studied for its antioxidant properties. Preliminary findings suggest that it may act as a potent free radical scavenger, offering potential applications in cosmetic formulations aimed at combating oxidative stress and promoting skin health. This dual functionality—combining drug delivery capabilities with antioxidant activity—underscores its versatility as a chemical entity.

From an analytical standpoint, the characterization of N-6-Hydroxy-5-(hydroxymethyl)hexyldocosanamide has been enhanced by state-of-the-art spectroscopic techniques such as NMR and mass spectrometry. These tools provide detailed insights into its molecular structure and dynamic behavior, which are essential for understanding its functional properties and optimizing its applications.

In conclusion, N-6-Hydroxy-5-(hydroxymethyl)hexyldocosanamide represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in future innovations within biotechnology, materials science, and beyond. As research continues to unfold, this compound is expected to contribute significantly to addressing some of the most pressing challenges in modern science.